Cas no 27534-93-6 (Pregn-4-ene-3,20-dione,7-hydroxy-, (7a)-(9CI))

Pregn-4-ene-3,20-dione,7-hydroxy-, (7a)-(9CI) Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,7-hydroxy-, (7a)-(9CI)
• 7α-Hydroxyprogesterone
• 7-Hydroxypregn-4-ene-3,20-dione
• pregn-4-ene-3,20-dione, 7-hydroxy-
• Pregn-4-ene-3,20-dione, 7-hydroxy-, (7alpha)-
• 7alpha-Hydroxyprogesterone
• 7-Hydroxyprogesterone
• SCHEMBL3919404
• 4-Pregnen-7alpha-ol-3,20-dione
• 27534-93-6
• +Expand

• InChIKey： QRDYCDIUGUAUBZ-SRWWVFQWSA-N
• Inchi： InChI=1S/C21H30O3/c1-12(22)15-4-5-16-19-17(7-9-21(15,16)3)20(2)8-6-14(23)10-13(20)11-18(19)24/h10,15-19,24H,4-9,11H2,1-3H3/t15-,16+,17+,18-,19+,20+,21-/m1/s1
• SMILES： O=C1CC[C@@]2([C@H]3CC[C@@]4([C@H](CC[C@H]4[C@@H]3[C@@H](CC2=C1)O)C(=O)C)C)C

Computed Properties

• Exact Mass: 330.2196
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 330.21949481g/mol
• Heavy Atom Count: 24
• Complexity: 621
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37